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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylbutanoic acid

Cat. No.: B1198958 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Hydroxy-4-phenylbutanoic acid, tailored for researchers, scientists, and professionals in drug

development. Following these procedural steps is essential for ensuring laboratory safety and

proper chemical management.

Hazard Identification and Classification
2-Hydroxy-4-phenylbutanoic acid is classified as a hazardous substance. A summary of its

GHS classification is provided below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
Hydroxy-4-phenylbutanoic acid.[1][2][3] The following table summarizes the required PPE.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

glasses with side protection.[4]

Protects against splashes and

dust that can cause serious

eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact that can

lead to irritation.[1][2]

Body Protection
Laboratory coat or other

suitable protective clothing.[1]

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

Use a NIOSH-approved

respirator with a dust mask

(e.g., N95) or work in a well-

ventilated area, such as a

fume hood.[2]

Prevents inhalation of dust or

fumes, which may cause

respiratory irritation.[1]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is critical for safety and

experimental integrity.

Experimental Workflow for Handling 2-Hydroxy-4-
phenylbutanoic Acid
The following diagram outlines the standard operating procedure for working with 2-Hydroxy-
4-phenylbutanoic acid.

Workflow for Handling 2-Hydroxy-4-phenylbutanoic Acid
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Caption: Standard operating procedure for handling 2-Hydroxy-4-phenylbutanoic acid.

Step-by-Step Handling Procedures
1. Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Hydroxy-4-phenylbutanoic acid.

Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above.

Ventilation: Ensure you are working in a well-ventilated area. A chemical fume hood is highly

recommended to minimize inhalation exposure.[1]

Emergency Equipment: Confirm the location and functionality of the nearest eyewash station

and safety shower.

2. Handling the Chemical:

Avoid Dust and Fume Generation: Handle the solid form of the chemical carefully to

minimize dust creation.[1][2]

Weighing and Transfer:

Use a spatula or other appropriate tool for transferring the solid.

If possible, weigh the chemical directly into the reaction vessel.

During the Experiment:

Keep containers tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory area.[1]

3. Post-Experiment Procedures:
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Decontamination: Clean all equipment and the work surface thoroughly after use.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1]

Storage and Disposal Plan
Storage:

Store 2-Hydroxy-4-phenylbutanoic acid in a tightly closed container in a cool, dry, and

well-ventilated area.[1][2]

Keep it away from incompatible materials, such as strong oxidizing agents.[1][3]

The storage area should be secure and accessible only to authorized personnel.[1]

Disposal:

Waste Collection: Collect all waste material, including any contaminated consumables (e.g.,

gloves, weighing paper), in a designated and properly labeled hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed disposal company.[2] Do

not pour it down the drain or mix it with other waste streams unless specifically instructed to

do so by your institution's environmental health and safety department.[2]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA18115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/1012AC_SDS.pdf
https://www.benchchem.com/product/b1198958#personal-protective-equipment-for-handling-2-hydroxy-4-phenylbutanoic-acid
https://www.benchchem.com/product/b1198958#personal-protective-equipment-for-handling-2-hydroxy-4-phenylbutanoic-acid
https://www.benchchem.com/product/b1198958#personal-protective-equipment-for-handling-2-hydroxy-4-phenylbutanoic-acid
https://www.benchchem.com/product/b1198958#personal-protective-equipment-for-handling-2-hydroxy-4-phenylbutanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

